Cas no 1262865-35-9 (1-(2,2-difluoroethyl)-1H-pyrazol-5-ylmethanol)

1-(2,2-difluoroethyl)-1H-pyrazol-5-ylmethanol structure
1262865-35-9 structure
Product Name:1-(2,2-difluoroethyl)-1H-pyrazol-5-ylmethanol
CAS No:1262865-35-9
MF:C6H8F2N2O
MW:162.137328147888
MDL:MFCD15976751
CID:3160405
PubChem ID:60136441
Update Time:2025-04-21

1-(2,2-difluoroethyl)-1H-pyrazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • [1-(2,2-difluoroethyl)-1H-pyrazol-5-yl]methanol
    • 1-(2,2-difluoroethyl)-1H-pyrazol-5-ylmethanol
    • SCHEMBL24484531
    • EN300-232491
    • DTXSID701250263
    • STL415439
    • 1262865-35-9
    • 1-(2,2-Difluoroethyl)-1H-pyrazole-5-methanol
    • CS-0268578
    • AKOS015922621
    • (1-(2,2-Difluoroethyl)-1h-pyrazol-5-yl)methanol
    • 1H-Pyrazole-5-methanol, 1-(2,2-difluoroethyl)-
    • DB-372564
    • ZKKQHEKWFHBESP-UHFFFAOYSA-N
    • [2-(2,2-difluoroethyl)pyrazol-3-yl]methanol
    • MDL: MFCD15976751
    • Inchi: 1S/C6H8F2N2O/c7-6(8)3-10-5(4-11)1-2-9-10/h1-2,6,11H,3-4H2
    • InChI Key: ZKKQHEKWFHBESP-UHFFFAOYSA-N
    • SMILES: FC(CN1C(=CC=N1)CO)F

Computed Properties

  • Exact Mass: 162.06046921Da
  • Monoisotopic Mass: 162.06046921Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.1Ų

1-(2,2-difluoroethyl)-1H-pyrazol-5-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1262865-35-9 95%
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Enamine
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